3-chloro-N'-(2-hydroxy-5-nitrobenzylidene)benzohydrazide

• IUPAC Name: 3-chloro-N-[(E)-(2-hydroxy-5-nitrophenyl)methylideneamino]benzamide
• InChI: InChI=1S/C14H10ClN3O4/c15-11-3-1-2-9(6-11)14(20)17-16-8-10-7-12(18(21)22)4-5-13(10)19/h1-8,19H,(H,17,20)/b16-8+
• InChI Key: GJXNJRKSXLRGMP-LZYBPNLTSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)NN=CC2=C(C=CC(=C2)[N+](=O)[O-])O
• Isomeric SMILES: C1=CC(=CC(=C1)Cl)C(=O)N/N=C/C2=C(C=CC(=C2)[N+](=O)[O-])O
• Molecular Formula: C14H10ClN3O4
• Molecular Weight: 319.70 g/mol

Description

3-chloro-N'-(2-hydroxy-5-nitrobenzylidene)benzohydrazide, also known as CHNBH, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-chloro-N'-(2-hydroxy-5-nitrobenzylidene)benzohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. Studies have shown that this compound can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and can also modulate the expression of various genes involved in cancer progression.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death. This compound has also been shown to have anti-inflammatory and antioxidant effects, which may be attributed to its ability to inhibit COX-2 and scavenge free radicals.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-N'-(2-hydroxy-5-nitrobenzylidene)benzohydrazide in lab experiments is its relative ease of synthesis and availability. This compound is also stable under normal laboratory conditions and can be stored for extended periods without degradation. However, one limitation of using this compound is its low solubility in water, which may limit its applications in certain experiments.

Future Directions

There are several future directions for research on 3-chloro-N'-(2-hydroxy-5-nitrobenzylidene)benzohydrazide. One area of interest is the development of this compound-based metal complexes and nanoparticles for various applications, including drug delivery and catalysis. Another direction is the investigation of this compound as a potential therapeutic agent for various diseases, including cancer and inflammation. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 3-chloro-N'-(2-hydroxy-5-nitrobenzylidene)benzohydrazide involves the reaction between 3-chlorobenzohydrazide and 2-hydroxy-5-nitrobenzaldehyde in the presence of a catalyst such as acetic acid. The reaction results in the formation of this compound as a yellow crystalline solid with a melting point of 182-185°C.

Scientific Research Applications

3-chloro-N'-(2-hydroxy-5-nitrobenzylidene)benzohydrazide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, this compound has been investigated for its anti-inflammatory, antioxidant, and anti-cancer properties. In materials science, this compound has been used as a precursor for the synthesis of metal complexes and nanoparticles. In environmental science, this compound has been explored for its ability to remove heavy metals from contaminated water.